Cas no 479090-50-1 (2,5-Difluoro-4-iodo-3-methylbenzoic acid)

2,5-Difluoro-4-iodo-3-methylbenzoic acid is a fluorinated and iodinated benzoic acid derivative with a methyl substituent at the 3-position. This compound is particularly valuable as a versatile intermediate in organic synthesis, especially in pharmaceutical and agrochemical research. The presence of fluorine and iodine atoms enhances its reactivity, enabling selective functionalization in cross-coupling reactions, such as Suzuki or Sonogashira couplings. The methyl group further contributes to steric and electronic modulation, making it useful for structure-activity studies. Its high purity and well-defined structure ensure consistent performance in synthetic applications. This compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction environments.
2,5-Difluoro-4-iodo-3-methylbenzoic acid structure
479090-50-1 structure
Product Name:2,5-Difluoro-4-iodo-3-methylbenzoic acid
CAS No:479090-50-1
MF:C8H5F2IO2
MW:298.025381803513
CID:2156281
PubChem ID:76847718
Update Time:2025-06-11

2,5-Difluoro-4-iodo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Difluoro-4-iodo-3-methylbenzoic acid
    • SCHEMBL6646972
    • 479090-50-1
    • DB-226850
    • KGNMYMFDJJBKQA-UHFFFAOYSA-N
    • MDL: MFCD27992242
    • Inchi: 1S/C8H5F2IO2/c1-3-6(10)4(8(12)13)2-5(9)7(3)11/h2H,1H3,(H,12,13)
    • InChI Key: KGNMYMFDJJBKQA-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C(=O)O)C(=C1C)F)F

Computed Properties

  • Exact Mass: 297.93023g/mol
  • Monoisotopic Mass: 297.93023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

2,5-Difluoro-4-iodo-3-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1640562-1g
2,5-Difluoro-4-iodo-3-methylbenzoic acid
479090-50-1 98%
1g
¥1350.00 2024-05-12

2,5-Difluoro-4-iodo-3-methylbenzoic acid Related Literature

Additional information on 2,5-Difluoro-4-iodo-3-methylbenzoic acid

Professional Introduction to 2,5-Difluoro-4-iodo-3-methylbenzoic acid (CAS No: 479090-50-1)

2,5-Difluoro-4-iodo-3-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 479090-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated benzoic acids, a category known for its diverse biological activities and potential therapeutic applications. The presence of both fluorine and iodine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2,5-Difluoro-4-iodo-3-methylbenzoic acid make it particularly interesting for synthetic chemists and pharmacologists. The fluorine atoms, located at the 2-position and 5-position of the benzene ring, contribute to the compound's lipophilicity and metabolic stability, while the iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a key intermediate in the synthesis of various pharmacophores targeting different disease pathways.

In recent years, there has been a surge in research focused on halogenated benzoic acids due to their demonstrated efficacy in modulating biological processes. Specifically, compounds with similar structural motifs have shown promise in the development of inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have highlighted the potential of fluorinated benzoic acids as modulators of fatty acid synthesis and oxidation, which are critical pathways in tumor growth and progression. The incorporation of iodine into these structures has further expanded their utility, enabling the construction of more complex derivatives with enhanced binding affinity to biological targets.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of 2,5-Difluoro-4-iodo-3-methylbenzoic acid for drug discovery. Researchers have employed this compound as a building block in the synthesis of kinase inhibitors, which are pivotal in treating various forms of cancer. The iodine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for generating biaryl structures prevalent in many active pharmaceutical ingredients (APIs). Additionally, the fluorine atoms can be utilized to enhance the metabolic stability of drug candidates, reducing their susceptibility to degradation by enzymatic processes.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 2,5-Difluoro-4-iodo-3-methylbenzoic acid and its derivatives. Molecular modeling studies have revealed insights into how fluorine and iodine substituents influence the electronic distribution and reactivity of benzoic acid derivatives. These insights have guided medicinal chemists in designing more effective analogs with improved pharmacokinetic profiles. For example, computational predictions have suggested that certain fluorinated benzoic acids exhibit enhanced binding to target proteins due to favorable interactions between fluorine atoms and specific amino acid residues.

The synthesis of 2,5-Difluoro-4-iodo-3-methylbenzoic acid itself presents an intriguing challenge for synthetic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in green chemistry have introduced more sustainable approaches to its preparation. For instance, catalytic methods using transition metals have been explored to streamline synthetic routes while minimizing waste generation. These advancements not only improve efficiency but also align with global efforts to promote environmentally friendly chemical processes.

Evaluation of 2,5-Difluoro-4-iodo-3-methylbenzoic acid in preclinical studies has provided valuable data on its biological activity and potential therapeutic applications. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases by modulating intracellular signaling pathways. Furthermore, animal models have shown promising results when treated with derivatives derived from this compound, indicating potential efficacy in vivo. These findings underscore its significance as a lead compound for further drug development efforts.

The future prospects for 2,5-Difluoro-4-iodo-3-methylbenzoic acid are vast and multifaceted. As research continues to uncover new biological targets and mechanisms underlying various diseases, this compound is poised to play a pivotal role in addressing unmet medical needs. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into clinical applications that benefit patients worldwide. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence will further accelerate the discovery process.

In conclusion, 2,5-Difluoro-4-iodo-3-methylbenzoic acid(CAS No: 479090-50-1) represents a fascinating example of how structural complexity can be harnessed to develop innovative therapeutic agents. Its unique combination of fluorine and iodine substituents offers unparalleled opportunities for chemical manipulation and biological exploration. As our understanding of disease mechanisms evolves,this compound will undoubtedly remain at forefrontof pharmaceutical innovation.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited